Cas no 1079362-62-1 (Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-)
Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-
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- Inchi: 1S/C8H8N4/c1-7-4-10-5-8(11-7)12-3-2-9-6-12/h2-6H,1H3
- InChI Key: RRRNNUDUDDQYAM-UHFFFAOYSA-N
- SMILES: C1(N2C=NC=C2)=NC(C)=CN=C1
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Melting Point: 93-94 °C
- Boiling Point: 335.6±42.0 °C(Predicted)
- pka: 3.00±0.10(Predicted)
Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D375833-5g |
2-(1H-Imidazol-1-yl)-6-methylpyrazine |
1079362-62-1 | 97% | 5g |
$1500 | 2023-09-02 | |
| eNovation Chemicals LLC | D375833-25g |
2-(1H-Imidazol-1-yl)-6-methylpyrazine |
1079362-62-1 | 97% | 25g |
$3000 | 2023-09-02 |
Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-
Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-
The compound Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, with CAS No. 1079362-62-1, is a heterocyclic organic compound that has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound is characterized by its pyrazine ring system, which is fused with an imidazole group at the 2-position and a methyl group at the 6-position. The combination of these functional groups imparts distinctive electronic and steric properties to the molecule, making it a subject of interest for researchers in chemistry, materials science, and pharmacology.
Recent studies have highlighted the potential of Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, as a building block for constructing advanced materials with tailored functionalities. For instance, researchers have explored its role in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies. The imidazole group in the compound acts as a coordinating ligand, enabling strong interactions with metal ions. This property has been exploited to design MOFs with high surface areas and exceptional stability under various conditions.
In addition to its role in materials science, Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, has shown promise in the field of medicinal chemistry. The compound's ability to act as a scaffold for drug design has been leveraged in the development of novel therapeutic agents. Recent research has focused on its potential as an anti-tumor agent. Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cancer cell proliferation, making them promising candidates for anti-cancer drug development.
The synthesis of Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, involves a multi-step process that typically begins with the preparation of the pyrazine ring system. This is followed by functionalization at specific positions to introduce the imidazole and methyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and selectivity of key intermediates in the synthesis process.
Moreover, computational studies have played a crucial role in understanding the electronic properties and reactivity of Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-. Density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals and its ability to participate in various chemical reactions. These studies have not only enhanced our understanding of the compound's behavior but also guided experimental efforts toward optimizing its synthesis and applications.
Looking ahead, Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, is expected to find applications in emerging areas such as bioelectronics and nanotechnology. Its unique electronic properties make it a strong candidate for use in organic electronics, where it could serve as a component in light-emitting diodes (LEDs) or field-effect transistors (FETs). Additionally, its ability to self-assemble into ordered nanostructures could pave the way for innovative applications in nanotechnology.
In conclusion, Pyrazine, 2-(1H-imidazol-1-yl)-6-methyl-, CAS No. 1079362-62-1, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers working on cutting-edge projects in chemistry, materials science, and pharmacology. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in shaping future technological advancements.
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